Cas no 111376-50-2 (3-3-(methoxycarbonyl)phenylpropanoic acid)

• Product Name: 3-3-(methoxycarbonyl)phenylpropanoic acid
• CAS No: 111376-50-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD15527688
• CID: 1072285
• PubChem ID: 10035947
• Update Time: 2025-04-20

3-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Methoxycarbonyl)phenyl]propanoic acid
• 3-(3-(methoxycarbonyl)phenyl)propanoic acid
• 3-3-(methoxycarbonyl)phenylpropanoic acid
• 111376-50-2
• SCHEMBL6160155
• SY337302
• 3-(3-methoxycarbonylphenyl)propanoic Acid
• AKOS004912516
• A1-20589
• CS-0301959
• 3-(Methoxycarbonyl)benZenepropanoic acid
• 3-(3-(methoxycarbonyl)phenyl)propanoicacid
• WS-02429
• D95472
• EN300-1845772
• MFCD15527688
• OFPPVELHHQODQJ-UHFFFAOYSA-N

• MDL： MFCD15527688
• Inchi： 1S/C11H12O4/c1-15-11(14)9-4-2-3-8(7-9)5-6-10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： OFPPVELHHQODQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids